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Compound of Interest

Compound Name:
Pantoprazole N-Oxide Sodium

Salt

CAS No.: 1279822-90-0

Cat. No.: B586309

Get Quote

Executive Summary
Pantoprazole N-Oxide (Pyridine N-Oxide derivative) is a known degradation product formed

under oxidative stress.[1] Unlike Pantoprazole Sulfone (Impurity A) or Sulfide (Impurity B),

Pantoprazole N-Oxide is currently classified as a Non-Compendial / Unspecified Impurity in

both the USP and EP monographs for the Active Pharmaceutical Ingredient (API).

Consequently, it does not have a specific, named limit in the standard monographs. Instead, it

is controlled under the rigorous "Any Other Individual Impurity" limits. This guide clarifies these

limits, the degradation mechanism, and the experimental protocols required to isolate and

quantify this specific impurity.
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Feature USP (Pantoprazole Sodium)
EP (Pantoprazole Sodium

Sesquihydrate)

Classification
Unspecified / Any other

individual impurity
Unspecified impurity

Limit (API) NMT 0.10% NMT 0.10% (nominal)

Limit (Tablets)
NMT 0.20% (Delayed-

Release)
N/A (Product specific)

Primary Method
HPLC (Gradient, C18, pH

9.0/Buffer)

HPLC (Gradient, C18, pH 7.[2]

[3][4]0)

Critical Risk
Oxidative degradation (distinct

from Sulfone)
Oxidative degradation

Chemical Identity & Degradation Pathway
Understanding the structural difference between the N-Oxide and the pharmacopeial "Impurity

A" is vital to prevent misidentification.

Pantoprazole N-Oxide: Oxidation occurs at the nitrogen of the pyridine ring.

Impurity A (Sulfone): Oxidation occurs at the sulfinyl group (S=O to O=S=O).

Visualization: Oxidative Degradation Pathways
The following diagram illustrates the divergent oxidative pathways leading to Impurity A

(Specified) and the N-Oxide (Unspecified).
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Pharmacopeial Specified Impurities

Non-Compendial / Unspecified

Pantoprazole Sodium
(API)

Impurity A (Sulfone)
USP Limit: 0.20%

EP Limit: 0.15-0.20%Oxidation (Sulfinyl -> Sulfonyl)
(Standard Stress)

Impurity B (Sulfide)
USP Limit: 0.15%

Reduction
(Acidic Conditions)

Pantoprazole N-Oxide
(Pyridine N-Oxide)

Limit: 0.10%

N-Oxidation
(Peroxide/Photolytic Stress)

Click to download full resolution via product page

Caption: Divergent degradation pathways showing the formation of specified Impurity A versus

the unspecified N-Oxide impurity.

Detailed Regulatory Limits Comparison
Since Pantoprazole N-Oxide is not explicitly listed in the impurity tables of USP or Ph. Eur.

2296, it falls under the general acceptance criteria.

Table 1: Comparative Limits for Pantoprazole N-Oxide
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Parameter USP (API) USP (DR Tablets) Ph. Eur. (API)

Monograph Title Pantoprazole Sodium

Pantoprazole Sodium

Delayed-Release

Tablets

Pantoprazole Sodium

Sesquihydrate

Impurity Category
Any other individual

impurity

Any other individual

impurity
Unspecified impurities

Acceptance Criteria NMT 0.10% NMT 0.2%

NMT 0.10% (0.10%

limit applies to each

unspecified impurity)

Reporting Threshold 0.05% 0.1% 0.05%

Total Impurities NMT 0.5% NMT 1.0% NMT 0.5%

Notes
Strict control required

for API.

Slightly relaxed limit

for drug product due

to manufacturing

stress.

EP requires

identification if

>0.10%.[5][6]

Critical Insight: While the USP Tablet monograph allows up to 0.2%, the API used to

manufacture those tablets must strictly meet the 0.10% limit. If Pantoprazole N-Oxide exceeds

0.10% in the API, it is non-compliant unless structurally identified and qualified toxicologically.

Experimental Protocol: Isolation & Analysis
To detect and quantify Pantoprazole N-Oxide, a stability-indicating HPLC method is required.[7]

The standard EP/USP methods are gradient-based and capable of separating polar impurities

like the N-Oxide.
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Method A: Standard Compendial Approach (Based on
EP/USP)
This protocol validates whether the N-Oxide is within the 0.10% limit.

Column: C18 (L1 packing), 150 mm x 3.9 mm, 5 µm (or equivalent).

Temperature: 40°C.

Flow Rate: 1.0 mL/min.[6]

Detection: UV at 290 nm.[6][8]

Injection Volume: 20 µL.

Mobile Phase System:

Solution A: Phosphate buffer pH 7.0 (1.74 g/L

adjusted with Phosphoric Acid).

Solution B: Acetonitrile (ACN).[9]

Gradient Program:

Time (min) Solution A (%) Solution B (%)

0 80 20

40 20 80

45 20 80

46 80 20

| 55 | 80 | 20 |

Protocol for Identification (Spiking Study)
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Since N-Oxide is not in the standard System Suitability Mix, you must perform a spiking study

to determine its Relative Retention Time (RRT).

Standard Preparation: Prepare a 0.46 mg/mL solution of Pantoprazole Sodium CRS.

Marker Preparation: Dissolve authentic Pantoprazole N-Oxide Reference Standard (CAS

953787-60-5) in Diluent (ACN:Water 1:1) to 0.001 mg/mL.

Spiking: Add 1.0 mL of Marker Preparation to 10.0 mL of Standard Preparation.

Injection: Inject the spiked solution.

Observation: The N-Oxide is more polar than the parent drug. Expect elution before the main

Pantoprazole peak (typically RRT < 1.0, often near 0.5–0.7 range depending on exact

column chemistry).

Compliance Decision Workflow
The following logic tree guides the quality control decision process when an unknown peak

(suspected N-Oxide) is detected.
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Unknown Peak Detected
(RRT ≠ A, B, C, D, F)

Quantify vs. Diluted Standard
(External Standard Method)

Is Result > 0.10%?

Result ≤ 0.10%
COMPLIANT

(Report as Unspecified)

No

Result > 0.10%
NON-COMPLIANT

Yes

Perform ID (LC-MS / Spiking)
Confirm N-Oxide

Toxicological Qualification
Required for >0.10%

Click to download full resolution via product page

Caption: Decision tree for handling unspecified impurities like Pantoprazole N-Oxide under

EP/USP general limits.

Scientific Commentary & Causality
Why the Limits Differ (Tablets vs. API)
The USP allows a higher limit (0.2%) for "Any other individual impurity" in Delayed-Release

Tablets compared to the API (0.10%).
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Causality: The enteric coating process and the acidic environment of the stomach (during

dissolution testing) can induce minor degradation. The N-Oxide, formed via oxidation, may

increase during the wet granulation or coating steps if not protected from light and oxygen.

Self-Validating System: To ensure the 0.2% tablet limit is not exceeded, manufacturers

typically set an internal release specification of NMT 0.15% for the N-Oxide in the finished

product, providing a safety margin.

Analytical Robustness
Resolution: The N-Oxide is structurally similar to the Sulfone (Impurity A). A critical system

suitability parameter is the resolution between the N-Oxide and the Sulfone if they elute

close to each other.

Detection: Both USP and EP use 290 nm. The N-Oxide retains the benzimidazole

chromophore, ensuring similar response factors to the parent drug. Therefore, using the

parent drug's response (diluted standard) for quantification is a scientifically valid

approximation (Response Factor ≈ 1.0) in the absence of a specific standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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